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Compound of Interest

2,5-Dioxopyrrolidin-1-yl hept-6-

Compound Name:
ynoate

Cat. No.: B1446902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of 2,5-dioxopyrrolidin-1-yl hept-6-ynoate (CAS No. 917222-23-
2). The information is intended to support researchers, scientists, and professionals in drug
development in the safe and effective use of this compound.

Chemical Identification and Properties

2,5-Dioxopyrrolidin-1-yl hept-6-ynoate is a chemical reagent commonly utilized in
bioconjugation and chemical biology. It features an N-hydroxysuccinimide (NHS) ester, which is
reactive toward primary amines, and a terminal alkyne group, enabling click chemistry
reactions.[1][2]

Table 1: Physicochemical Properties of 2,5-Dioxopyrrolidin-1-yl hept-6-ynoate
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Property Value Source

CAS Number 917222-23-2 MedChemExpress|[2]
Molecular Formula C11H13NOa MedChemExpress[2]
Molecular Weight 223.23 g/mol MedChemExpress|[2]
Appearance White to yellow solid Sigma-Aldrich[3]
Purity > 95% Sigma-Aldrich[3]
Storage Temperature -20°C in an inert atmosphere Sigma-Aldrich[3]

Hazard Identification and Safety Information

While specific toxicological data for 2,5-dioxopyrrolidin-1-yl hept-6-ynoate is not readily
available, information from structurally similar compounds and the reactive nature of the NHS
ester group suggest that it should be handled with care. The primary hazards are expected to

be related to its reactivity with biological macromolecules.

Table 2: GHS Hazard Statements for Structurally Related Compounds

Hazard Class Hazard Statement Source

Skin Irritation H315: Causes skin irritation chemical label[4]

o H319: Causes serious eye )
Eye Irritation o chemical label[4]
Irritation

_ . H335: May cause respiratory .
Respiratory Irritation S chemical label[4]
irritation

Precautionary Statements:

Users should adhere to standard laboratory safety practices, including the use of personal
protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be
conducted in a well-ventilated area, preferably a fume hood, to avoid inhalation of any dust or

vapors.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W451405/2-5-Dioxopyrrolidin-1-yl-hept-6-ynoate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W451405/2-5-Dioxopyrrolidin-1-yl-hept-6-ynoate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W451405/2-5-Dioxopyrrolidin-1-yl-hept-6-ynoate-DataSheet-MedChemExpress.pdf
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatechcoltd/bl3h97a45d22
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatechcoltd/bl3h97a45d22
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatechcoltd/bl3h97a45d22
https://www.benchchem.com/product/b1446902?utm_src=pdf-body
https://www.bldpharm.com/products/917222-23-2.html
https://www.bldpharm.com/products/917222-23-2.html
https://www.bldpharm.com/products/917222-23-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling, Storage, and Disposal

Handling:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage:

e Store in a tightly sealed container in a cool, dry place.

» For long-term storage, it is recommended to store at -20°C under an inert atmosphere.[3]
e NHS esters are susceptible to hydrolysis, so exposure to moisture should be minimized.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

e As NHS esters are not considered highly hazardous, they can typically be disposed of with
other chemical waste.[5] It is good practice to quench any reactive NHS ester by hydrolysis
before disposal.

Stability and Reactivity
Reactivity:

The primary reactivity of 2,5-dioxopyrrolidin-1-yl hept-6-ynoate stems from two functional
groups:

o NHS Ester: Reacts with primary amines to form stable amide bonds. This reaction is pH-
dependent, with optimal reactivity occurring at a slightly basic pH (around 8.0-9.0).
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o Terminal Alkyne: Can participate in copper-catalyzed or strain-promoted azide-alkyne
cycloaddition reactions (click chemistry).

Chemical Stability:

e The NHS ester is sensitive to moisture and will hydrolyze to the corresponding carboxylic
acid and N-hydroxysuccinimide.

¢ Solutions of the compound in anhydrous organic solvents like DMF or DMSO can be stored
at -20°C for short periods but should be used as fresh as possible.

Experimental Protocols
General Synthesis of N-Hydroxysuccinimide Esters

The synthesis of NHS esters, including 2,5-dioxopyrrolidin-1-yl hept-6-ynoate, typically
involves the activation of a carboxylic acid with N-hydroxysuccinimide in the presence of a
coupling agent, such as a carbodiimide (e.g., DCC or EDC).[6][7][8]

Reactants

Gnhydrous Solvent (e.g., DCM, DMFD
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Caption: General reaction scheme for the synthesis of NHS esters.

Experimental Workflow:

in anhydrous solvent

:

Add coupling agent (e.g., DCC)
and stir at room temperature

l

Allow reaction to proceed
(monitor by TLC or LC-MS)

(Dissolve hept-6-ynoic acid and NHS)

(Filter to remove urea byproduct)

'

Purify the product
(e.g., column chromatography or recrystallization)

l

Characterize the final product
(NMR, MS, FTIR)
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Caption: A typical workflow for the synthesis and purification of an NHS ester.

General Protocol for Amine Labeling

The NHS ester of 2,5-dioxopyrrolidin-1-yl hept-6-ynoate can be used to label proteins and
other molecules containing primary amines.

Dissolve 2,5-dioxopyrrolidin-1-yl

Prepare protein solution in an e B TR T Al (S
amine-free buffer (pH 8.0-9.0) P II;/MF o DMSOy

Experimental Workflow:

Add the NHS ester solution to the
protein solution and mix gently

Incubate the reaction mixture
(e.g., 1-2 hours at room temperature)

Purify the labeled protein
(e.g., size-exclusion chromatography)

Click to download full resolution via product page

Caption: General workflow for labeling a protein with an NHS ester.
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Toxicological Information

No specific toxicological studies have been reported for 2,5-dioxopyrrolidin-1-yl hept-6-
ynoate. However, based on the reactivity of the NHS ester, it is prudent to assume that the
compound may be irritating to the skin, eyes, and respiratory tract. A study on structurally
related alkyl-6-(2,5-dioxopyrrolidin-1-yl)hexanoates as skin penetration enhancers showed
minimal anti-proliferative activity, suggesting low cytotoxicity for those specific compounds.

Ecological Information

No specific ecological data is available for this compound. It is important to prevent its release
into the environment.

Regulatory Information

This compound is intended for research use only and may not be used as a drug, agricultural
or pesticidal product, food additive, or household chemical.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Users should consult the safety data sheet provided by the
supplier and conduct their own risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 2,5-Dioxopyrrolidin-1-yl hept-
6-ynoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1446902#safety-data-sheet-for-2-5-dioxopyrrolidin-1-
yl-hept-6-ynoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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